Cas no 17797-11-4 (2-(4-Chlorophenyl)propan-2-amine)

• Product Name: 2-(4-Chlorophenyl)propan-2-amine
• CAS No: 17797-11-4
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• MDL: MFCD08669636
• CID: 133711
• PubChem ID: 11030256
• Update Time: 2025-05-22

2-(4-Chlorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)propan-2-amine
• 1-(4-Chlorophenyl)-1-methylethylamine
• 1-methyl-1-(4-chlorophenyl)ethylamine
• 2-(4-chlorophenyl)-2-propanamine
• 2-(4-chlorophenyl)prop-2-ylamine
• 4-chlorocumylamine
• p-(2-Amino-propyl-(2))-chlorbenzol
• 1-(4-Chlorophenyl)-1-methyleth
• 2-(4-Chlorophenyl)propan-2-amine, HCl
• BenzeneMethanaMine, 4-chloro-a,a-diMethyl-
• 1-(4-Chlorophenyl)-1-methylethylamine, 4-Chloro-alpha,alpha-dimethylbenzylamine, alpha-Amino-4-chlorocumene
• AKOS005259725
• BENZENEMETHANAMINE,4-CHLORO-A,A-DIMETHYL-
• SCHEMBL95350
• 4-CHLORO-ALPHA,ALPHA-DIMETHYLBENZYLAMINE
• AB45929
• DTXSID60452501
• AMY36729
• Z449374202
• MFCD08669636
• J-505959
• 17797-11-4
• EN300-66658
• PS-5660
• N10823
• JCUUNSQUTQELEZ-UHFFFAOYSA-N
• Benzenemethanamine, 4-chloro-alpha,alpha-dimethyl-
• 2-?4-chlorophenyl?propan-2-amine
• 2- pound 4-chlorophenyl pound(c)propan-2-amine
• 2-(4-Chlorophenyl)-2-propylamine
• 1-(4-Chlorophenyl)-1-methyl-ethylamine
• DB-127203
• SY185267

• MDL： MFCD08669636
• Inchi： 1S/C9H12ClN/c1-9(2,11)7-3-5-8(10)6-4-7/h3-6H,11H2,1-2H3
• InChI Key： JCUUNSQUTQELEZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(C)N

Computed Properties

• Exact Mass: 169.06600
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.093
• Melting Point: NA
• Boiling Point: 237.293 ℃ at 760 mmHg
• Flash Point: 110.926 °C
• Refractive Index: 1.5330
• PSA: 26.02000
• LogP: 3.23410
• Sensitiveness: Air Sensitive

2-(4-Chlorophenyl)propan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-Chlorophenyl)propan-2-amine

2-(4-Chlorophenyl)propan-2-amine (CAS No. 17797-11-4): A Comprehensive Overview

2-(4-Chlorophenyl)propan-2-amine, also known by its CAS registry number 17797-11-4, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a chlorophenyl group with a secondary amine functional group. The chlorophenyl group contributes to the compound's aromatic stability and reactivity, while the secondary amine provides nucleophilic properties that are essential for various chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(4-Chlorophenyl)propan-2-amine through multiple pathways. One of the most common methods involves the alkylation of aniline derivatives, where the chlorophenyl group is introduced via nucleophilic substitution or coupling reactions. Another approach utilizes organocatalytic processes, which have gained popularity due to their environmental benefits and high selectivity. These methods not only enhance the yield but also reduce the production costs, making this compound more accessible for industrial applications.

The physical properties of 2-(4-Chlorophenyl)propan-2-amine are well-documented. It exists as a crystalline solid at room temperature with a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is about 165.63 g/mol, and its density is roughly 1.08 g/cm³.

One of the most notable applications of 2-(4-Chlorophenyl)propan-2-amine is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of various bioactive compounds. For instance, it has been used in the development of anti-inflammatory agents, where its amine functionality plays a crucial role in forming peptide bonds or acting as a nucleophile in condensation reactions. Recent studies have also explored its potential as a precursor for novel antibiotics, leveraging its ability to form stable complexes with metal ions.

In addition to its pharmaceutical applications, 2-(4-Chlorophenyl)propan-2-amine has found utility in agrochemicals, particularly in the synthesis of herbicides and fungicides. Its chlorophenyl group contributes to the compound's stability against enzymatic degradation, making it an ideal candidate for agricultural applications where persistence is required. Furthermore, researchers have investigated its role in polymer chemistry, where it acts as a building block for synthesizing advanced materials with tailored properties.

Recent research has also highlighted the potential of 2-(4-Chlorophenyl)propan-2-amine in green chemistry initiatives. By incorporating this compound into catalytic systems, scientists have developed more sustainable methods for producing high-value chemicals. For example, it has been used as a ligand in transition metal-catalyzed reactions, enabling selective transformations with minimal waste generation.

The environmental impact of 2-(4-Chlorophenyl)propan-2-amine has also been a subject of interest. Studies have shown that it undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation into less harmful byproducts. This information is crucial for assessing its safety profile and ensuring that its use aligns with environmental regulations.

In conclusion, 2-(4-Chlorophenyl)propan-2-amine (CAS No. 17797-11-) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and manufacturers alike. As advancements in synthetic methods and application development continue to unfold, this compound is poised to play an even more significant role in shaping future innovations across multiple disciplines.